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Compound of Interest

Compound Name: K-858

Cat. No.: B1673266 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical aspect of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the safe handling and

disposal of K-858, also identified as N-(4-acetyl-5-methyl-5-phenyl-1,3,4-thiadiazol-2-

yl)acetamide (CAS Number: 72926-24-0). Adherence to these procedures is essential to

mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Hazard Information
K-858 is a bioactive small molecule inhibitor and should be handled with care.[1] A thorough

understanding of its potential hazards is the first step toward safe laboratory practices. The

following table summarizes the key hazard information for K-858.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statements

Acute Toxicity -

Oral (Category 4)
GHS07 Warning

H302: Harmful if

swallowed.[1]

P264: Wash

thoroughly after

handling. P270:

Do not eat, drink

or smoke when

using this

product.

P301+P312: IF

SWALLOWED:

Call a POISON

CENTER/doctor

if you feel unwell.

P330: Rinse

mouth. P501:

Dispose of

contents/contain

er in accordance

with

local/regional/nat

ional/internationa

l regulations.

Experimental Protocol for Proper Disposal of K-858
The following protocol outlines the necessary steps for the safe disposal of K-858 from a

laboratory setting. This procedure is based on general best practices for the disposal of small

molecule inhibitors and thiadiazole derivatives.[2][3][4]

1. Personal Protective Equipment (PPE): Before handling K-858 or its waste, it is imperative to

wear the appropriate personal protective equipment to minimize exposure.

Gloves: Use chemical-resistant gloves (e.g., nitrile).

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.
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Lab Coat: A standard laboratory coat should be worn at all times.

Respiratory Protection: Handle K-858 in a well-ventilated area, preferably under a chemical

fume hood, to avoid inhalation of any dust or aerosols.[2][3]

2. Waste Segregation and Collection: Proper segregation of chemical waste is crucial to

prevent accidental chemical reactions and to ensure correct disposal.

Solid Waste: Collect all solid K-858 waste, including contaminated consumables such as

weigh boats, pipette tips, and gloves, in a dedicated and clearly labeled hazardous waste

container. The container should be made of a compatible material (e.g., high-density

polyethylene) and have a secure lid.[2][4]

Liquid Waste: All solutions containing K-858, including unused stock solutions and

experimental solutions, must be collected in a separate, leak-proof hazardous waste

container for liquids. Do not mix with other incompatible waste streams.[2][4]

Sharps Waste: Any sharps, such as needles or contaminated broken glassware, must be

disposed of in a designated sharps container.[2]

3. Container Labeling and Storage: All waste containers must be properly labeled and stored to

ensure safety and compliance.

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

"N-(4-acetyl-5-methyl-5-phenyl-1,3,4-thiadiazol-2-yl)acetamide," the CAS number "72926-24-

0," and the associated hazard pictograms.[3]

Storage: Store sealed hazardous waste containers in a designated, secure, and well-

ventilated waste accumulation area, away from incompatible materials.[5]

4. Decontamination: Decontaminate all surfaces and non-disposable equipment that may have

come into contact with K-858.

Use a suitable solvent, such as ethanol or isopropanol, followed by a thorough wash with

soap and water to decontaminate surfaces.[6]

Collect all decontamination materials, such as wipes, as solid hazardous waste.[6]
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5. Final Disposal: The final disposal of K-858 waste must be handled by authorized personnel.

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]

[5]

Under no circumstances should K-858 or its waste be disposed of down the drain or in the

regular trash.[3][4]

K-858 Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of K-858.
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Caption: Workflow for the safe disposal of K-858.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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